Cas no 708220-13-7 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 2-methyl-N-[2-(methylthio)phenyl]- (9CI)
- 2-methyl-N-(2-methylsulfanylphenyl)benzamide
- AKOS000374097
- CHEMBL1708920
- SR-01000278327-1
- SMR000294388
- 2-methyl-N-[2-(methylsulfanyl)phenyl]benzamide
- 708220-13-7
- HMS2679D24
- BDBM48796
- cid_926198
- SR-01000278327
- MLS000675612
- DTXSID20358954
- 2-methyl-N-[2-(methylthio)phenyl]benzamide
- STK238931
-
-
- Inchi： InChI=1S/C15H15NOS/c1-11-7-3-4-8-12(11)15(17)16-13-9-5-6-10-14(13)18-2/h3-10H,1-2H3,(H,16,17)
- InChI Key： HKWBTEQOOYAVSM-UHFFFAOYSA-N
- SMILES： CC1=CC=CC=C1C(=O)NC2=CC=CC=C2SC
Computed Properties
- Exact Mass: 257.08743528g/mol
- Monoisotopic Mass: 257.08743528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 54.4Ų
Related Literature
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Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
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Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
-
Guangmei Li,Jinren Lu,Peiyan Sun RSC Adv., 2015,5, 97665-97674
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
-
Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
-
Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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